Cas no 5726-25-0 (2-methylcyclohexyl octanoate)

2-methylcyclohexyl octanoate structure
2-methylcyclohexyl octanoate structure
Product Name:2-methylcyclohexyl octanoate
CAS No:5726-25-0
MF:C15H28O2
MW:240.381625175476
CID:946709
PubChem ID:230153
Update Time:2025-04-19

2-methylcyclohexyl octanoate Chemical and Physical Properties

Names and Identifiers

    • 2-methylcyclohexyl octanoate
    • (2-methylcyclohexyl) octanoate
    • DTXSID90282151
    • 5726-25-0
    • NSC-24734
    • NSC24734
    • SCHEMBL26106904
    • Inchi: 1S/C15H28O2/c1-3-4-5-6-7-12-15(16)17-14-11-9-8-10-13(14)2/h13-14H,3-12H2,1-2H3
    • InChI Key: ZFUKUODGBHPRJR-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCC)=O)C1CCCCC1C

Computed Properties

  • Exact Mass: 240.20904
  • Monoisotopic Mass: 240.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.91
  • Boiling Point: 292.1°C at 760 mmHg
  • Flash Point: 135.9°C
  • Refractive Index: 1.456
  • PSA: 26.3

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